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Compound of Interest

Compound Name: Isopropyl acetoacetate

Cat. No.: B017614 Get Quote

An In-depth Technical Guide to the Safety of Isopropyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for isopropyl acetoacetate
(CAS No. 542-08-5), a versatile intermediate in the synthesis of pharmaceuticals and other fine

chemicals.[1][2] Adherence to rigorous safety protocols is essential when handling this

compound in a laboratory or drug development setting. This document summarizes key safety

data, outlines emergency procedures, and details standard experimental methodologies for

assessing chemical safety.

Chemical Identification and Physical Properties
Isopropyl acetoacetate is a colorless liquid with a fruity odor.[3][4] It is slightly miscible with

water and soluble in many organic solvents.[2][3]

Table 1: Physical and Chemical Properties of Isopropyl Acetoacetate
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Property Value Source(s)

CAS Number 542-08-5 [5]

Molecular Formula C₇H₁₂O₃ [5]

Molecular Weight 144.17 g/mol [5]

Appearance Colorless Liquid [2][6]

Boiling Point 95 °C at 52 hPa [5]

Melting Point -27 °C [2]

Density 0.989 g/mL at 20 °C [5]

Flash Point 71 °C (159.8 °F) - Closed Cup [5][7]

Water Solubility Slightly miscible [2]

Hazard Identification and Classification
Isopropyl acetoacetate is classified as a combustible liquid and can cause skin and serious

eye irritation.[5][8][9]

Table 2: GHS Hazard Classification for Isopropyl Acetoacetate

Hazard Class Category
Hazard
Statement

Pictogram Source(s)

Flammable

Liquids
Category 4

H227:

Combustible

liquid

None [8]

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation

GHS07

(Exclamation

Mark)

[5][9]

Serious Eye

Damage/Eye

Irritation

Category 2A

H319: Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

[8][10]
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Toxicological Data and Exposure Limits
Specific acute toxicity data, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration,

50%), for isopropyl acetoacetate are not readily available in the provided search results.

Similarly, official occupational exposure limits (OELs) like the Permissible Exposure Limit (PEL)

or Threshold Limit Value (TLV) have not been established for this specific compound.[11] One

source notes that the toxicological properties have not been fully investigated.

For the structurally related but distinct compound, isopropyl acetate (CAS No. 108-21-4),

toxicological data and exposure limits have been established and are provided below for

informational purposes only. These values should not be used as a direct safety reference for

isopropyl acetoacetate.

Table 3: Toxicological Data and Exposure Limits for Isopropyl Acetate (CAS No. 108-21-4)

Parameter Value Species Route Source(s)

LD50 6,750 mg/kg Rat Oral [12][13]

LD50 > 20 mL/kg Rabbit Dermal [13][14]

LC50 50,600 mg/m³ Rat Inhalation (8 hr) [1][14]

OSHA PEL
250 ppm (950

mg/m³)
Human 8-hr TWA [2][15][16]

ACGIH TLV 100 ppm Human 8-hr TWA [15][16]

ACGIH STEL 150 ppm Human Short-Term [13][15]

Experimental Protocols
The quantitative safety data presented in Safety Data Sheets are derived from standardized

experimental protocols. Below are brief descriptions of the methodologies relevant to the key

safety parameters of isopropyl acetoacetate.

Flash Point Determination (Closed-Cup Method)
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The flash point of 71 °C for isopropyl acetoacetate was determined using a closed-cup

method.[5][7] Standard closed-cup methods, such as ASTM D56 (Tag Closed Cup Tester) and

ASTM D93 (Pensky-Martens Closed Cup Tester), are used to evaluate the lowest temperature

at which a liquid's vapors will ignite in the presence of an ignition source.[17]

Principle: A sample of the liquid is placed in a sealed cup and heated at a slow, constant

rate. An ignition source is periodically introduced into the vapor space above the liquid.

Methodology: The temperature at which a flash is observed across the surface of the liquid is

recorded as the flash point. For liquids with higher viscosity or a tendency to form a surface

film, the Pensky-Martens method (ASTM D93), which includes a stirrer, is often employed.

[17] The observed flash point is then corrected for barometric pressure.[17]

Boiling Point Determination (OECD Test Guideline 103)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure. The OECD Test Guideline 103 describes several methods for this

determination, including dynamic methods and distillation methods.

Principle: The test substance is heated, and the temperature at which it transitions into the

vapor phase under atmospheric pressure is measured.

Methodology (Distillation Method): The liquid is heated in a distillation flask. The temperature

is recorded from the moment the first drops of distillate are collected until the last of the liquid

evaporates. The rate of distillation is controlled, typically between 3 to 5 mL per minute.

Acute Oral Toxicity Assessment (OECD Test Guidelines
420, 423, 425)
While specific LD50 values for isopropyl acetoacetate were not found, the standard methods

for their determination are outlined in OECD guidelines. These methods are designed to

assess adverse effects occurring shortly after oral administration of a single dose of a

substance.[2][12][13]

Principle: To determine the dose that is lethal to 50% of a test population (LD50), the

substance is administered to laboratory animals (typically rats) in a stepwise procedure.[2]
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Methodology (e.g., Acute Toxic Class Method - OECD 423): The test uses a stepwise

procedure with a small number of animals per step (usually three). The substance is

administered orally at one of several defined dose levels. The presence or absence of

mortality at one step determines the dose for the next step. This approach allows for

classification of the substance's toxicity while minimizing animal use.[2] Animals are

observed for a set period (e.g., 14 days) for signs of toxicity and mortality.[13]

Handling, Storage, and Emergency Procedures
Personal Protective Equipment (PPE) and Handling
When handling isopropyl acetoacetate, appropriate personal protective equipment should be

worn to prevent skin and eye contact.

Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.[8]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[8]

Respiratory Protection: Use only in a well-ventilated area. If ventilation is inadequate,

approved respiratory protection should be worn.[8]

Hygiene: Handle in accordance with good industrial hygiene and safety practices. Wash

hands thoroughly after handling.[10] Keep away from heat, sparks, open flames, and hot

surfaces.[5]

Storage
Store containers in a dry, cool, and well-ventilated place.[5] Keep containers tightly closed and

away from heat and sources of ignition.[5] The designated storage class for this combustible

liquid is Class 10.[5][7]

First-Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Get medical attention.[5][8]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, call a physician.[5][8]
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Inhalation: Remove the person to fresh air. If breathing is difficult or symptoms occur, get

medical attention.[8]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Call a physician or poison control center immediately.[8][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[5][10]

Specific Hazards: As a combustible material, containers may explode when heated.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Accidental Release Measures
In the event of a spill, a systematic approach is crucial to ensure safety and minimize

environmental contamination. The following workflow outlines the logical steps for responding

to an accidental release of isopropyl acetoacetate.
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Chemical Spill Response Workflow: Isopropyl Acetoacetate
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Figure 1. Logical workflow for responding to a chemical spill.
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Accidental Release Protocol:

Remove Ignition Sources: Immediately eliminate all sparks, flames, and hot surfaces from

the area.[5]

Ensure Ventilation: Provide adequate ventilation to disperse vapors.

Personal Precautions: Use personal protective equipment as required, including gloves and

eye protection, to avoid contact with the spilled material.[5]

Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,

silica gel).[5] Use non-sparking tools to collect the material and place it in suitable, closed

containers for disposal.[16] Do not allow the substance to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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